N-benzyl-2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: N-benzyl-2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H15ClN2OS/c1-12-6-5-9-14-16(12)19-17(22-14)20(15(21)10-18)11-13-7-3-2-4-8-13/h2-9H,10-11H2,1H3
• InChI Key: XAFHMECFHZEREM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=C3)C(=O)CCl
• Molecular Formula: C17H15ClN2OS
• Molecular Weight: 330.8 g/mol

Description

N-benzyl-2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide is a chemical compound with the molecular formula C17H15ClN2OS and a molecular weight of 330.83. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of an aromatic benzyl group, a chloro group, a methyl group, and a benzothiazol group. The compound’s 1H-NMR and 13C-NMR data provide detailed information about its molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 330.83 and a molecular formula of C17H15ClN2OS. Further details about its physical and chemical properties are not available in the retrieved resources.

Mechanism of Action

The mechanism of action of N-benzyl-2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide is not fully understood. However, it is believed to act as an acetylcholinesterase inhibitor by binding to the active site of the enzyme and preventing the breakdown of acetylcholine. This results in increased levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's and Parkinson's disease. It has also been shown to have antioxidant properties, which can protect against oxidative stress and damage to cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide in lab experiments is its ability to act as a fluorescent probe for the detection of metal ions. This can be useful in the development of new sensors for the detection of metal ions in various applications. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-benzyl-2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide in scientific research. One direction is the development of new drugs for the treatment of Alzheimer's and Parkinson's disease. Another direction is the development of new sensors for the detection of metal ions. Additionally, further studies are needed to fully understand the mechanism of action and potential toxicity of this compound.

Scientific Research Applications

N-benzyl-2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide has been used in scientific research for various purposes. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. It has also been used as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been used in the development of new drugs for the treatment of various diseases such as Alzheimer's and Parkinson's.